N-[4-(butan-2-yl)phenyl]-3,4-dichlorobenzamide

• Molecular Formula: C17H17Cl2NO
• Molecular Weight: 322.2 g/mol
• IUPAC Name: N-(4-butan-2-ylphenyl)-3,4-dichlorobenzamide
• InChI: InChI=1S/C17H17Cl2NO/c1-3-11(2)12-4-7-14(8-5-12)20-17(21)13-6-9-15(18)16(19)10-13/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key: SEYAYBDLEDKMMY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl

Description

N-[4-(butan-2-yl)phenyl]-3,4-dichlorobenzamide is a chemical compound with the molecular formula C17H17Cl2NO and a molecular weight of 322.23 g/mol . This compound is characterized by the presence of a benzamide group substituted with a butan-2-yl group and two chlorine atoms on the benzene ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of N-[4-(butan-2-yl)phenyl]-3,4-dichlorobenzamide typically involves the reaction of 3,4-dichlorobenzoyl chloride with 4-(butan-2-yl)aniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to yield the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

N-[4-(butan-2-yl)phenyl]-3,4-dichlorobenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The chlorine atoms on the benzene ring can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of substituted products.

Scientific Research Applications

N-[4-(butan-2-yl)phenyl]-3,4-dichlorobenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(butan-2-yl)phenyl]-3,4-dichlorobenzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may affect cellular signaling pathways and enzyme activities .

Comparison with Similar Compounds

N-[4-(butan-2-yl)phenyl]-3,4-dichlorobenzamide can be compared with other similar compounds, such as:

N-(4-bromophenyl)-3,4-dichlorobenzamide: This compound has a bromine atom instead of a butan-2-yl group, which may result in different chemical and biological properties.

N-(4-methylphenyl)-3,4-dichlorobenzamide: The presence of a methyl group instead of a butan-2-yl group can lead to variations in reactivity and biological activity.